Cas no 1481982-22-2 (4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1481982-22-2
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 6306527
• PubChem ID: 65585536
• Update Time: 2025-09-25

4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one
• AKOS014924117
• 4-(4-Fluoro-2-methylphenyl)oxazolidin-2-one
• 1481982-22-2
• CS-0349760
• EN300-1681033

• Inchi： 1S/C10H10FNO2/c1-6-4-7(11)2-3-8(6)9-5-14-10(13)12-9/h2-4,9H,5H2,1H3,(H,12,13)
• InChI Key： IRPVOJURNJXMBU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1COC(N1)=O

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one

Research Briefing on 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one (CAS: 1481982-22-2)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the chemical compound 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one (CAS: 1481982-22-2). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique structural properties. The briefing synthesizes recent findings from academic literature, industry reports, and technical documents to present a comprehensive overview of its current research status.

The compound, 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one, belongs to the oxazolidinone class, which is known for its diverse biological activities, including antimicrobial and anti-inflammatory effects. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting specific enzymatic pathways involved in disease progression. The CAS number 1481982-22-2 serves as a unique identifier for this compound, facilitating precise tracking of its research and applications.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary studies suggest that it may inhibit certain enzymes critical for bacterial cell wall synthesis, making it a candidate for novel antibiotic development. Additionally, its structural modifications have been explored to enhance bioavailability and reduce potential side effects. These findings are supported by in vitro and in vivo experiments, which demonstrate promising efficacy against resistant bacterial strains.

Another significant aspect of recent research is the compound's potential application in treating inflammatory diseases. Studies have indicated that 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one may modulate inflammatory cytokines, thereby offering a therapeutic avenue for conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings are particularly relevant given the growing need for new anti-inflammatory agents with improved safety profiles.

In conclusion, the compound 4-(4-fluoro-2-methylphenyl)-1,3-oxazolidin-2-one (CAS: 1481982-22-2) represents a promising candidate for further drug development. Its dual potential as an antimicrobial and anti-inflammatory agent underscores its versatility and relevance in addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and conducting clinical trials to validate its therapeutic efficacy. This briefing highlights the importance of continued investment in the study of this compound to unlock its full potential in the pharmaceutical industry.